Cas no 949922-49-0 (Ethyl 2-chloro-7,8-dihydropyrido[3,4-b]pyrazine-6(5H)-carboxylate)

Ethyl 2-chloro-7,8-dihydropyrido[3,4-b]pyrazine-6(5H)-carboxylate structure
949922-49-0 structure
Product Name:Ethyl 2-chloro-7,8-dihydropyrido[3,4-b]pyrazine-6(5H)-carboxylate
CAS No:949922-49-0
MF:C10H12ClN3O2
MW:241.674180984497
MDL:MFCD11518951
CID:796756
PubChem ID:52987576
Update Time:2025-09-27

Ethyl 2-chloro-7,8-dihydropyrido[3,4-b]pyrazine-6(5H)-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-chloro-7,8-dihydropyrido[3,4-b]pyrazine-6(5H)-carboxylate
    • ethyl 2-chloro-7,8-dihydro-5H-pyrido[3,4-b]pyrazine-6-carboxylate
    • Pyrido[3,4-b]pyrazine-6(5H)-carboxylicacid, 2-chloro-7,8-dihydro-, ethyl ester
    • 949922-49-0
    • MFCD11518951
    • SCHEMBL1018183
    • FT-0646761
    • AKOS015850480
    • 2-chloro-7,8-dihydro-5H-pyrido[3,4-b]pyrazine-6-carboxylic acid ethyl ester
    • ETHYL2-CHLORO-7,8-DIHYDROPYRIDO[3,4-B]PYRAZINE-6(5H)-CARBOXYLATE
    • A845146
    • CS-0458211
    • C90579
    • ethyl 2-chloranyl-7,8-dihydro-5H-pyrido[3,4-b]pyrazine-6-carboxylate
    • DTXSID50680896
    • SY271508
    • Ethyl 2-chloro-7,8-dihydropyrido-[3,4-b]pyrazine-6(5H)-carboxylate
    • DB-080159
    • ETHYL 2-CHLORO-5H,7H,8H-PYRIDO[3,4-B]PYRAZINE-6-CARBOXYLATE
    • MDL: MFCD11518951
    • Inchi: 1S/C10H12ClN3O2/c1-2-16-10(15)14-4-3-7-8(6-14)12-5-9(11)13-7/h5H,2-4,6H2,1H3
    • InChI Key: KAZKHDNATMQKOA-UHFFFAOYSA-N
    • SMILES: ClC1=CN=C2C(CCN(C(=O)OCC)C2)=N1

Computed Properties

  • Exact Mass: 241.06200
  • Monoisotopic Mass: 241.0618043g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.9
  • Topological Polar Surface Area: 55.3Ų

Experimental Properties

  • PSA: 55.32000
  • LogP: 1.58250

Ethyl 2-chloro-7,8-dihydropyrido[3,4-b]pyrazine-6(5H)-carboxylate Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 2-chloro-7,8-dihydropyrido[3,4-b]pyrazine-6(5H)-carboxylate Pricemore >>

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